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Compound of Interest

Compound Name: Fmoc-N(Me)-Sar10

Cat. No.: B12388722

This document provides the Chemical Abstracts Service (CAS) number and molecular weight
for Fmoc-N(Me)-Sar-OH and its decapeptide derivative, Fmoc-N(Me)-Sar10. This information
is intended for researchers, scientists, and professionals in drug development who utilize these
reagents in peptide synthesis and other advanced applications.

The data is presented in a structured format to facilitate easy reference and comparison.

Core Data Presentation

The table below summarizes the key quantitative data for the two sarcosine derivatives.

Molecular
Compound . Molecular
Synonyms CAS Number Weight ( g/mol
Name ) Formula
Fmoc-Sar-OH,
Fmoc-N(Me)-
Fmoc-N- 77128-70-2[1][2]  311.33[1] Ci1sH17NOa
Sar-OH )
methylglycine
Fmoc-N(Me)-
Sarlo Fmoc-Sarl0 2375600-56-7 951.03 CasHe2N10013
ar

Experimental Protocols and Visualizations

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12388722?utm_src=pdf-interest
https://www.benchchem.com/product/b12388722?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/en/product/aldrich/47595
https://www.chemimpex.com/products/02653
https://www.sigmaaldrich.com/KR/en/product/aldrich/47595
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The request for detailed experimental protocols and signaling pathway diagrams is not
applicable to the scope of this document, which is focused on providing specific identifying
information (CAS number and molecular weight) for chemical compounds.

To clarify the relationship between the two molecules, the following diagram illustrates that
Fmoc-N(Me)-Sar10 is a polymer composed of ten N-methylsarcosine (Sar) units, with a
terminal Fmoc protecting group. Fmoc-N(Me)-Sar-OH is the monomeric unit.
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Relationship between Fmoc-N(Me)-Sar-OH and Fmoc-N(Me)-Sar10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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